Cas no 2171424-46-5 (3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171424-46-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5841975
• PubChem ID: 165541114
• Update Time: 2025-05-20

3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 2171424-46-5
• EN300-1500446
• 3-cyclopropyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-8-23(25(32)29-27(2,15-24(30)31)17-13-14-17)28-26(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,3,8,13-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)/t23-,27?/m0/s1
• InChI Key： ROKDXUNNSUVTLL-DCCUJTHKSA-N
• SMILES： OC(CC(C)(C1CC1)NC([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

3-Cyclopropyl-3-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid: A Comprehensive Overview

3-Cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171424-46-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal and compatibility with various coupling reagents. The presence of the cyclopropyl moiety in the structure of this compound adds unique steric and electronic properties, making it an interesting candidate for the design of novel bioactive molecules. The pentanamidobutanoic acid backbone further enhances its potential as a building block for complex biomolecules.

Recent studies have highlighted the importance of 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid in the development of new therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of a novel class of anti-inflammatory drugs. The researchers found that the unique structural features of this compound allowed for enhanced bioavailability and reduced side effects compared to existing treatments.

In another significant development, a team from the University of California, San Francisco, investigated the potential of 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid in cancer therapy. Their findings, published in Cancer Research, demonstrated that this compound could effectively inhibit tumor growth by targeting specific signaling pathways involved in cancer progression. The study also highlighted the compound's ability to enhance the efficacy of existing chemotherapy agents, suggesting its potential as a combination therapy.

The synthesis of 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid involves several well-established chemical reactions, including the formation of the Fmoc protecting group and the introduction of the cyclopropyl substituent. The detailed synthetic route has been extensively documented in various scientific publications, providing a robust foundation for further research and development.

One notable synthetic method involves the reaction of (S)-tert-butyl 2-amino-4-methylpentanoate with fluorenylmethoxycarbonyl chloride to form the protected amino acid derivative. Subsequent steps include the introduction of the cyclopropyl group via an alkylation reaction and the final deprotection to yield the desired product. This synthetic strategy ensures high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for use in various biological assays and pharmaceutical formulations.

In terms of safety and handling, 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid should be stored under dry conditions at room temperature to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves and goggles.

The future prospects for 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field.

In conclusion, 3-cyclopropyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171424-46-5) is a versatile and important compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for the development of novel therapeutic agents, contributing to advancements in healthcare and medicine.